Cas no 874186-98-8 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative featuring a pyridine substituent, commonly employed as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group enhances stability, improving handling and storage compared to boronic acids. The pyridine moiety facilitates coordination with transition metals, making it valuable in catalytic systems and ligand design. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where its robustness under diverse reaction conditions ensures high yields and selectivity. Its crystalline nature allows for straightforward purification, while its compatibility with a range of functional groups broadens its applicability in organic synthesis.
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
874186-98-8 structure
Product Name:2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:874186-98-8
MF:C11H16BNO2
MW:205.061243057251
MDL:MFCD04039342
CID:69190
PubChem ID:11241171
Update Time:2025-06-08

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
    • Pyridine-2-boronic acid pinacol ester
    • 2-(2-Pyridyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(Pyridin-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • PYRIDIN-2-YLBORONIC ACID PINACOL ESTER
    • BB 0260081
    • AKOS000266255
    • A22440
    • Pyridine-2-boronic acid,pinacol ester,tech
    • DTXSID001000326
    • FT-0649132
    • pyridine-2-boronicacidpinacolester
    • SOQIDYYUSMPIDR-UHFFFAOYSA-N
    • Pyridine-2-boronic acid, pinacol ester
    • 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-pyridine boronic acid pinacol ester
    • GS-6177
    • J-505875
    • PYRIDINE-2-BORONIC ACID, PINACOL ESTER, TECH
    • AM20061567
    • 2-[4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
    • A854762
    • A842135
    • 791819-02-8
    • pyridine-2-boronic acid pinacol ester, AldrichCPR
    • Pyridine, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • BP-21208
    • EN300-103917
    • 874186-98-8
    • SCHEMBL708737
    • MFCD04039342
    • FT-0733302
    • DA-06950
    • STK503732
    • SY009327
    • 2-(2-Pyridyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; 2-(Pyridin-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; Pinacol 2-Pyridylboronate
    • ALBB-006131
    • DB-014152
    • MDL： MFCD04039342
    • Inchi： 1S/C11H16BNO2/c1-10(2)11(3,4)15-12(14-10)9-7-5-6-8-13-9/h5-8H,1-4H3
    • InChI Key： SOQIDYYUSMPIDR-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC=CN=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 223.13800
  • Monoisotopic Mass: 205.1274089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • Color/Form: Solid
  • Density: 1.08
  • Boiling Point: 347.7°C at 760 mmHg
  • Flash Point: 164.1°C
  • Refractive Index: 1.501
  • PSA: 62.58000
  • LogP: 0.33520

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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abcr
AB237640-500 mg
Pyridine-2-boronic acid, pinacol ester, 95%; .
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abcr
AB237640-1 g
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abcr
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2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature

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